Cas no 1196146-42-5 (2,4-dichloro-5-ethynylpyridine)

2,4-Dichloro-5-ethynylpyridine is a versatile heterocyclic compound featuring both chloro and ethynyl functional groups, making it a valuable intermediate in organic synthesis and pharmaceutical research. The dichloro substitution at the 2- and 4-positions enhances its reactivity in nucleophilic aromatic substitution (SNAr) reactions, while the ethynyl group at the 5-position allows for further functionalization via click chemistry or cross-coupling reactions. This compound is particularly useful in the development of agrochemicals, pharmaceuticals, and advanced materials due to its structural flexibility and ability to act as a building block for complex molecular architectures. Its stability and well-defined reactivity profile make it a reliable choice for synthetic applications.

2,4-dichloro-5-ethynylpyridine structure

1196146-42-5 structure

Product Name:2,4-dichloro-5-ethynylpyridine

CAS No:1196146-42-5

MF:C₇H₃Cl₂N

MW:172.011419534683

MDL:MFCD13189771

CID:2616383

PubChem ID:72212445

Update Time:2025-10-29

2,4-dichloro-5-ethynylpyridine Chemical and Physical Properties

Names and Identifiers

- 2,4-dichloro-5-ethynylpyridine
- EN300-1968818
- A1-39768
- 1196146-42-5
- AB69082
- G79910
- SCHEMBL26598680
- MDL： MFCD13189771
- Inchi： 1S/C7H3Cl2N/c1-2-5-4-10-7(9)3-6(5)8/h1,3-4H
- InChI Key： PJBRTXSBJCAQHA-UHFFFAOYSA-N
- SMILES： ClC1C=C(N=CC=1C#C)Cl

Computed Properties

Exact Mass: 170.9642545Da
Monoisotopic Mass: 170.9642545Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 160
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.7
Topological Polar Surface Area: 12.9Å²

2,4-dichloro-5-ethynylpyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
Enamine	EN300-1968818-0.05g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	0.05g	$1020.0	2023-09-16
Enamine	EN300-1968818-0.1g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	0.1g	$1068.0	2023-09-16
Enamine	EN300-1968818-0.25g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	0.25g	$1117.0	2023-09-16
Enamine	EN300-1968818-0.5g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	0.5g	$1165.0	2023-09-16
Enamine	EN300-1968818-1.0g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	1g	$1214.0	2023-06-03
Enamine	EN300-1968818-2.5g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	2.5g	$2379.0	2023-09-16
Enamine	EN300-1968818-5.0g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	5g	$3520.0	2023-06-03
Enamine	EN300-1968818-10.0g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	10g	$5221.0	2023-06-03
Enamine	EN300-1968818-1g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	1g	$1214.0	2023-09-16
Enamine	EN300-1968818-5g	2,4-dichloro-5-ethynylpyridine	1196146-42-5	5g	$3520.0	2023-09-16